1-(1-Butenyl)-2,5-cycloheptadiene

• CAS: 33156-93-3
• Synonyms: 1-(1-butenyl)-2,5-cycloheptadiene; ectocarpene
• Molecular Formula: C11H16
• Molecular Weight: 148.24 g/mol
• SMILES: CCC=CC1CC=CCC=C1
• InChI: InChI=1S/C11H16/c1-2-3-8-11-9-6-4-5-7-10-11/h3-4,6-8,10-11H,2,5,9H2,1H3/b8-3+/t11-/m0/s1
• InChIKey: KIFXGGYCNMHCSX-AEBAWRHJSA-N

1-(1-Butenyl)-2,5-cycloheptadiene (CAS 33156-93-3), also known as (R)-(-)-ectocarpene, is a volatile, chiral, cycloheptadiene-type hydrocarbon pheromone (C11H16) that acts as the primary male-gamete attractant in several species of brown algae (Phaeophyceae). It functions as a signaling molecule at sub-nanomolar concentrations, making it a cornerstone reference standard for chemical ecology research and receptor studies.

1-(1-Butenyl)-2,5-cycloheptadiene (CAS 33156-93-3) for Algal Pheromone Research: Procurement Specifications

1-(1-Butenyl)-2,5-cycloheptadiene (CAS 33156-93-3), also known as (R)-(-)-ectocarpene, is a volatile, chiral, cycloheptadiene-type hydrocarbon pheromone (C11H16) that acts as the primary male-gamete attractant in several species of brown algae (Phaeophyceae). [1] It functions as a signaling molecule at sub-nanomolar concentrations, making it a cornerstone reference standard for chemical ecology research and receptor studies. [2] Unlike broad-spectrum chemicals, the specific bioactivity of this compound is inseparable from its precise stereochemistry, (6R)-configuration and (Z)-butenyl side-chain, necessitating verified enantiomeric purity in research supplies.

Compound identity Chiral reference standard for brown algal pheromone research

Key workflow Gamete chemotaxis bioassay development and calibration

Selection requirement Enantiomeric purity verification for receptor-specific studies

• [1] Mueller, D. G., Boland, W., Jaenicke, L., & Gassmann, G. (1985). Diversification of chemoreceptors in Ectocarpus, Sphacelaria and Adenocystis (Phaeophyceae). Zeitschrift für Naturforschung C, 40(5-6), 457-459. doi:10.1515/znc-1985-5-630 View Source
• [2] Boland, W., Marner, F. J., Jaenicke, L., Müller, D. G., & Fölster, E. (1983). Comparative receptor study in gamete chemotaxis of the seaweeds Ectocarpus siliculosus and Cutleria multifida. An approach to interspecific communication of algal gametes. European Journal of Biochemistry, 134(1), 97–103. doi:10.1111/j.1432-1033.1983.tb07536.x View Source

The Irreplaceability of (R)-(-)-Ectocarpene (CAS 33156-93-3): Why Product Specification is Non-Negotiable

Interchanging 1-(1-butenyl)-2,5-cycloheptadiene with a close structural isomer, an enantiomeric antipode like (S)-(+)-ectocarpene, or another C11 brown algae pheromone like multifidene will fundamentally alter or nullify experimental outcomes. This is because the male gamete chemoreceptors in different species exhibit extreme chiral discrimination (relative affinities for enantiomeric lures differing by a factor of 100), and distinct receptor topologies to differentiate between structurally related messengers. [1] A researcher cannot substitute the target pheromone without invalidating comparative biological studies, as the quantitative sensitivity described below is linked directly to this specific molecular configuration. [2]

(R)-(−)-ectocarpene

(S)-(+)-ectocarpene

Enantiomeric receptor response may shift substantially; antipode not interchangeable

Ectocarpus siliculosus bioassay

Cutleria multifida bioassay

Species-specific sensitivity thresholds may alter observed response; protocol alignment required

(R)-(−)-ectocarpene

Multifidene

Structural analog may not match receptor topology; functional non-equivalence expected

• [1] Boland, W., Jaenicke, L., Müller, D. G., & Peters, A. (1984). Differentiation of algal chemoreceptors. A comparative receptor study with two seaweed pairs: Cutleria multifida/Syringoderma phinneyi and Desmarestia aculeata/Ectocarpus siliculosus (Phaeophyceae). European Journal of Biochemistry, 144(1), 169–176. doi:10.1111/j.1432-1033.1984.tb08445.x View Source
• [2] Boland, W., Marner, F. J., Jaenicke, L., Müller, D. G., & Fölster, E. (1983). Comparative receptor study in gamete chemotaxis of the seaweeds Ectocarpus siliculosus and Cutleria multifida. An approach to interspecific communication of algal gametes. European Journal of Biochemistry, 134(1), 97–103. doi:10.1111/j.1432-1033.1983.tb07536.x View Source

Quantitative Evidence Guide for Procuring 1-(1-Butenyl)-2,5-cycloheptadiene: 3 Critical Differentiators

Evidence 1: Enantiomeric Discrimination — Activity of (R)-(-)-Ectocarpene vs. Its (S)-(+)-Antipode

The differentiation claim is that the (R)-(-)-enantiomer (CAS 33156-93-3) is the biologically active signaling molecule, while its antipode shows drastically reduced activity. In a comparative receptor study for Desmarestia aculeata and Ectocarpus siliculosus, the relative binding affinities for enantiomeric lures differed by a factor of 1:100, demonstrating that a simple switch to the opposite enantiomer will cause a near-total loss of bioactivity, not merely a reduction. [1]

Enantiomeric affinity

Head-to-head

Target (R)-(−): high affinity (normalized 1) Antipode (S)-(+): ~0.01

Supports enantiomeric attribution for receptor assay contexts

Affinity ratio 1:100; male gamete chemotaxis assay

Evidence Dimension	Relative receptor binding affinity for chiral pheromones
Target Compound Data	High affinity (normalized to 1)
Comparator Or Baseline	(S)-(+)-ectocarpene (antipode)
Quantified Difference	Affinity ratio of 1:100 (Target:Comparator)
Conditions	Male gamete chemotaxis assays with Ectocarpus siliculosus; comparative study

Why This Matters

This 100-fold activity difference makes enantiomeric purity a non-negotiable procurement specification, as substituting the racemate or wrong enantiomer invalidates any biological assay.

• [1] Boland, W., Jaenicke, L., Müller, D. G., & Peters, A. (1984). Differentiation of algal chemoreceptors. A comparative receptor study with two seaweed pairs: Cutleria multifida/Syringoderma phinneyi and Desmarestia aculeata/Ectocarpus siliculosus (Phaeophyceae). European Journal of Biochemistry, 144(1), 169–176. doi:10.1111/j.1432-1033.1984.tb08445.x View Source

Evidence 2: Inter-species Potency Differentiation — Ectocarpene's Contrasting Thresholds in Ectocarpus vs. Cutleria

The potency of ectocarpene is not a universal constant but is finely tuned by species-specific receptor evolution. A direct comparative study quantified the sensitivity threshold of ectocarpene for two different brown algae. It was found that the male gametes of Ectocarpus siliculosus responded to a concentration 10 times lower than those of Cutleria multifida (0.89 nmol/L vs. 8.9 nmol/L), despite the same pheromone being produced by both. [1] This rules out using a single concentration for cross-species experiments.

Sensitivity threshold

Head-to-head

E. siliculosus: 0.89 nmol/L C. multifida: 8.9 nmol/L

Species-specific assay protocol context; may require distinct concentration ranges

In vitro gamete chemotaxis assay, seawater medium

Evidence Dimension	Sensitivity threshold for gamete chemotaxis
Target Compound Data	0.89 nmol/L seawater
Comparator Or Baseline	Cutleria multifida gametes responding to the same compound
Quantified Difference	10-fold lower threshold (higher potency) in E. siliculosus
Conditions	In vitro gamete chemotaxis assay; seawater medium

Why This Matters

This 10-fold threshold difference between two species for the same molecule highlights the need for species-matched protocols, preventing procurement of 'one-size-fits-all' pheromone batches for diverse research objectives.

• [1] Boland, W., Marner, F. J., Jaenicke, L., Müller, D. G., & Fölster, E. (1983). Comparative receptor study in gamete chemotaxis of the seaweeds Ectocarpus siliculosus and Cutleria multifida. An approach to interspecific communication of algal gametes. European Journal of Biochemistry, 134(1), 97–103. doi:10.1111/j.1432-1033.1983.tb07536.x View Source

Evidence 3: Structural Analog Comparison — Ectocarpene vs. Multifidene

Ectocarpene (cycloheptadiene) and multifidene (cyclopentene) are structurally related C11 hydrocarbons that function as species-specific pheromones. While ectocarpene shows a threshold of 0.89 nmol/L for its target species Ectocarpus, its analog multifidene operates at a much lower threshold concentration of 6.5 × 10-12 mol/L (6.5 pM) for its own target species, Cutleria multifida. [1] This 5-orders-of-magnitude difference in potency between two analogs underscores that bioactivity is inextricably linked to specific molecular structure. [2]

Analog potency gap

Cross-study comparable

Ectocarpene: 0.89 × 10⁻⁹ mol/L Multifidene: 6.5 × 10⁻¹² mol/L

Structure-activity differentiation context; not functionally interchangeable

Comparative analysis of published chemotaxis assays

Evidence Dimension	Bioactivity threshold concentration for gamete chemotaxis
Target Compound Data	0.89 × 10^-9 mol/L
Comparator Or Baseline	Multifidene: 6.5 × 10^-12 mol/L
Quantified Difference	Ectocarpene's threshold is approximately 137,000 times higher (less potent) than multifidene's for their respective target species.
Conditions	Comparative analysis of published gamete chemotaxis assays

Why This Matters

The vast potency gap shows that ectocarpene and multifidene are not functionally interchangeable, necessitating careful selection based on the specific algal receptor system under investigation.

• [1] Boland, W., Marner, F. J., Jaenicke, L., Müller, D. G., & Fölster, E. (1983). Comparative receptor study in gamete chemotaxis of the seaweeds Ectocarpus siliculosus and Cutleria multifida. An approach to interspecific communication of algal gametes. European Journal of Biochemistry, 134(1), 97–103. doi:10.1111/j.1432-1033.1983.tb07536.x View Source
• [2] Boland, W., Jaenicke, L., & Müller, D. G. (1981). Receptor Specificity and Threshold Concentration in Chemotaxis of the Phaeophyte Cutleria multifida. Zeitschrift für Naturforschung C, 36(3-4), 262-271. View Source

Validated Application Scenarios for (R)-(-)-1-(1-Butenyl)-2,5-cycloheptadiene (CAS 33156-93-3)

Scenario 1: Ectocarpus siliculosus Gamete Chemotaxis Bioassay Standardization

Procure only (R)-(-)-ectocarpene (CAS 33156-93-3) with certified enantiomeric excess (e.e. >95%) for use as a positive control in Ectocarpus siliculosus male gamete chemotaxis assays. The established sensitivity threshold of 0.89 nmol/L serves as a benchmark for bioassay calibration and for testing potential inhibitors or environmental disruptors. [1] Supra-threshold concentrations can be used to demonstrate the saturation of the chemotactic response.

Scenario 2: Comparative Receptor Evolution Studies Across Phaeophyceae Species

Use the compound to challenge chemoreceptors from different species like Cutleria multifida. The documented 10-fold higher threshold (8.9 nmol/L) for Cutleria allows for precise structure-activity relationship studies to map the evolutionary divergence of receptor binding pockets. This application is invalidated if the antipode or a racemic mixture is used, due to the 100-fold chiral discrimination by the receptors. [2]

Scenario 3: Stereoselective Synthesis and Chiral Purity Validation

Use (R)-(-)-ectocarpene as an analytical reference standard for developing and validating new stereoselective synthesis routes. A synthesis aiming to produce the natural pheromone must demonstrate that its product's bioactivity matches the 0.89 nmol/L threshold and that the (S)-antipode or other diastereomers are below detectable limits, given the extreme enantiomeric discrimination of the natural receptor. [3]

Scenario 4: Chemical Communication Interference Studies (Chemical Ecology)

Employ this compound in interspecific competition assays to quantify its inhibitory effect on the chemotaxis of competing species' gametes. For instance, it has been observed that ectocarpene can inhibit the chemotaxis of Ectocarpus males towards desmarestene, the lure of a competing alga. This established competitive signaling role provides a platform for exploring allelopathic interactions in coastal ecosystems. [2]

Application

Selection Property

Validation Focus

Ectocarpus chemotaxis bioassay standardization

Enantiomeric purity verification

Bioassay calibration and inhibitor screening

Comparative receptor evolution studies

Species-matched receptor context

Receptor binding pocket divergence assessment

Stereoselective synthesis validation

Enantiomeric attribution review

Bioactivity matching and antipode absence confirmation

Interspecific allelopathic interaction studies

Competitive signaling assay context

Allelopathic interaction quantification

• [1] Boland, W., Marner, F. J., Jaenicke, L., Müller, D. G., & Fölster, E. (1983). Comparative receptor study in gamete chemotaxis of the seaweeds Ectocarpus siliculosus and Cutleria multifida. An approach to interspecific communication of algal gametes. European Journal of Biochemistry, 134(1), 97–103. doi:10.1111/j.1432-1033.1983.tb07536.x View Source
• [2] Boland, W., Jaenicke, L., Müller, D. G., & Peters, A. (1984). Differentiation of algal chemoreceptors. A comparative receptor study with two seaweed pairs: Cutleria multifida/Syringoderma phinneyi and Desmarestia aculeata/Ectocarpus siliculosus (Phaeophyceae). European Journal of Biochemistry, 144(1), 169–176. doi:10.1111/j.1432-1033.1984.tb08445.x View Source
• [3] Stereoselective Synthesis of Ectocarpene and Its Antipode via Microbiological Asymmetric Hydrolysis. Agricultural and Biological Chemistry, 1981, 45(6), 1461-1466. View Source